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Compound of Interest

Compound Name:
Ethyl 1-benzyl-4,5-

dioxopyrrolidine-3-carboxylate

Cat. No.: B1203113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of ethyl 1-benzyl-4,5-
dioxopyrrolidine-3-carboxylate, a heterocyclic compound of interest in medicinal chemistry

and organic synthesis. This document details its synthesis, chemical properties, and potential

biological activities, supported by experimental protocols and data presented in a clear,

structured format.

Core Compound Information
Property Value Source

Chemical Name
Ethyl 1-benzyl-4,5-

dioxopyrrolidine-3-carboxylate
N/A

CAS Number 5336-50-5 N/A

Molecular Formula C₁₄H₁₅NO₄ N/A

Molecular Weight 261.27 g/mol N/A

Canonical SMILES
CCOC(=O)C1C(=O)C(=O)N(C

1)CC2=CC=CC=C2
N/A
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The synthesis of ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate can be achieved through

a Dieckmann condensation of a diester precursor. This intramolecular cyclization is a common

and effective method for the formation of five-membered rings.

Proposed Synthesis: Intramolecular Dieckmann
Condensation
A plausible route to the title compound involves the base-catalyzed intramolecular cyclization of

diethyl 2-(benzylamino)-3-oxobutanedioate.

Experimental Protocol:

Preparation of the Diester Precursor: Diethyl 2-(benzylamino)-3-oxobutanedioate can be

synthesized by reacting diethyl 2-aminomalonate with benzyl bromide in the presence of a

non-nucleophilic base, followed by acylation with ethyl oxalyl chloride.

Dieckmann Condensation:

To a solution of sodium ethoxide (1.1 equivalents) in anhydrous ethanol at 0 °C, add a

solution of diethyl 2-(benzylamino)-3-oxobutanedioate (1 equivalent) in anhydrous ethanol

dropwise over 30 minutes.

Allow the reaction mixture to warm to room temperature and stir for 12 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, neutralize the reaction with a saturated aqueous solution of ammonium

chloride.

Extract the product with ethyl acetate (3 x 50 mL).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl

acetate gradient) to yield ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate.
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Proposed Synthesis of Ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate

Diethyl 2-(benzylamino)-3-oxobutanedioate
ReactionDiester Precursor

Sodium Ethoxide

Base

Ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylateDieckmann Condensation

Synthesis of (E)-1-benzyl-4-benzylidenepyrrolidine-2,3-dione

Ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate

Condensation

Benzaldehyde

(E)-1-benzyl-4-benzylidenepyrrolidine-2,3-dioneEthanol/HCl

Potential Biological Activities of the Pyrrolidine-2,3-dione Scaffold

Pyrrolidine-2,3-dione Core

Antimicrobial Activity Anticancer Activity Enzyme Inhibition
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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